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Compound of Interest

Compound Name: BLX-3887

Cat. No.: B3026016 Get Quote

BLX-3887: A Technical Guide for Researchers
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and biological activity of BLX-3887, a potent and selective inhibitor of 15-lipoxygenase-1 (15-

LO-1). All data is presented in a structured format to facilitate research and development

efforts.

Chemical Structure and Physicochemical Properties
BLX-3887, also known as 15-LO-1 Inhibitor 3887, is a small molecule inhibitor with the formal

name 4,5-dichloro-N-(2-chloro-4-fluorophenyl)-1H-pyrazole-3-carboxamide.[1] Its chemical and

physical properties are summarized in the tables below.

Table 1: Chemical Identifiers and Descriptors
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Property Value Reference

Formal Name

4,5-dichloro-N-(2-chloro-4-

fluorophenyl)-1H-pyrazole-3-

carboxamide

[1]

Synonyms 15-LO-1 Inhibitor 3887 [1]

CAS Number 934758-70-0 [1]

Molecular Formula C₁₀H₅Cl₃FN₃O [1]

SMILES
FC1=CC=C(NC(C2=NNC(Cl)=

C2Cl)=O)C(Cl)=C1

InChI

InChI=1S/C10H5Cl3FN3O/c11

-5-3-4(14)1-2-6(5)15-10(18)8-

7(12)9(13)17-16-8/h1-3H,

(H,15,18)(H,16,17)

Table 2: Physicochemical Properties

Property Value Reference

Formula Weight 308.5

Formulation A crystalline solid

Purity ≥95%

λmax 260 nm

Solubility

DMF: 30 mg/mlDMSO: 15

mg/mlDMSO:PBS (pH 7.2)

(1:5): 0.16 mg/ml

Storage -20°C

Stability ≥ 4 years

Note: Advanced physicochemical properties such as pKa, logP, and melting point are not

publicly available.
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Biological Activity and Mechanism of Action
BLX-3887 is a potent inhibitor of 15-lipoxygenase type 1 (15-LO-1), an enzyme involved in the

metabolism of polyunsaturated fatty acids to produce bioactive lipid mediators. The inhibitory

activity and selectivity of BLX-3887 are detailed below.

Table 3: In Vitro Inhibitory Activity

Target IC₅₀ Assay Type Reference

15-Lipoxygenase-1

(15-LO-1)
32 nM

Cell-free enzyme

assay

5-Lipoxygenase (5-

LO)
472 nM Not specified

12-Lipoxygenase (12-

LO)
3,310 nM Not specified

15-Lipoxygenase-2

(15-LO-2)
No inhibition Not specified

The primary mechanism of action of BLX-3887 is the direct inhibition of 15-LO-1, thereby

preventing the conversion of substrates like arachidonic acid and linoleic acid into their

corresponding hydroperoxy derivatives, such as 15-hydroxyeicosatetraenoic acid (15-HETE).

15-Lipoxygenase-1 Signaling Pathway
The following diagram illustrates the 15-lipoxygenase-1 signaling pathway and the point of

inhibition by BLX-3887.
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15-Lipoxygenase-1 (15-LO-1) Signaling Pathway
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15-LO-1 Signaling Pathway and BLX-3887 Inhibition.

Experimental Protocols
Detailed experimental protocols for the synthesis and pharmacokinetic/pharmacodynamic

studies of BLX-3887 are not publicly available. However, based on published research, a

general workflow for a cell-based assay to evaluate the inhibitory effect of BLX-3887 on 15-LO

metabolite production can be outlined.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b3026016?utm_src=pdf-body-img
https://www.benchchem.com/product/b3026016?utm_src=pdf-body
https://www.benchchem.com/product/b3026016?utm_src=pdf-body
https://www.benchchem.com/product/b3026016?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026016?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell-Based 15-LO-1 Inhibition Assay Workflow
The following diagram outlines the key steps in a typical cell-based assay to assess the

efficacy of BLX-3887.

Workflow for Cell-Based 15-LO-1 Inhibition Assay

Prepare cell suspension
(e.g., Eosinophils at 10^6 cells/ml)

Pre-incubate cells with BLX-3887
(e.g., for 5 minutes)

Add fatty acid cocktail
(e.g., 3 µM each)

Incubate for a defined period
(e.g., 15 minutes)

Stop reaction with cold Methanol
containing internal standards

Process and analyze samples
by LC-MS/MS for 15-LO metabolites
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Cell-Based 15-LO-1 Inhibition Assay Workflow.

In studies using human eosinophils, BLX-3887 has been shown to inhibit the production of 15-

LO metabolites by over 90% when used at a concentration of 10 µM. Conversely, it does not

inhibit the synthesis of 15-LO metabolites in neutrophils, which primarily express 15-LO-2.
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BLX-3887 has also been demonstrated to inhibit endocytosis and migration of isolated human

peripheral blood mononuclear cell-derived dendritic cells in vitro.

Summary
BLX-3887 is a valuable research tool for studying the role of 15-lipoxygenase-1 in various

physiological and pathological processes. Its high potency and selectivity for 15-LO-1 over

other lipoxygenase isoforms make it a precise probe for elucidating the downstream effects of

this enzyme. The provided data on its chemical structure, physicochemical properties, and

biological activity, along with the outlined experimental workflow, serve as a foundational guide

for researchers in the fields of immunology, inflammation, and drug discovery. Further research

is warranted to explore its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. caymanchem.com [caymanchem.com]

To cite this document: BenchChem. [Chemical structure and properties of BLX-3887].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3026016#chemical-structure-and-properties-of-blx-
3887]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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